Cas no 941956-19-0 (2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide)

• Product Name: 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide
• CAS No: 941956-19-0
• MF: C₂₀H₂₅N₃O₄S
• MW: 403.495203733444
• CID: 6030613
• PubChem ID: 16809481
• Update Time: 2025-07-17

2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide
• 2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]-N-(pyridin-2-ylmethyl)acetamide
• AKOS024634082
• 2-[1-(4-methoxybenzenesulfonyl)piperidin-2-yl]-N-[(pyridin-2-yl)methyl]acetamide
• VU0490609-1
• F2267-0440
• 2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)-N-(pyridin-2-ylmethyl)acetamide
• 941956-19-0

• Inchi： 1S/C20H25N3O4S/c1-27-18-8-10-19(11-9-18)28(25,26)23-13-5-3-7-17(23)14-20(24)22-15-16-6-2-4-12-21-16/h2,4,6,8-12,17H,3,5,7,13-15H2,1H3,(H,22,24)
• InChI Key： VJMHYUIJPILBMX-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=CC=C1)(=O)CC1CCCCN1S(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

• Exact Mass: 403.15657746g/mol
• Monoisotopic Mass: 403.15657746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97Ų

Additional information on 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide

Recent Advances in the Study of 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide (CAS: 941956-19-0)

The compound 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide (CAS: 941956-19-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical implications.

Recent studies have focused on the synthesis and optimization of 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide, with particular emphasis on improving its pharmacokinetic properties and target specificity. Advanced computational modeling and high-throughput screening techniques have been employed to identify the most promising derivatives, which exhibit enhanced binding affinity to their intended molecular targets.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. Notably, its mechanism of action involves the selective modulation of key signaling cascades, making it a promising candidate for the development of novel therapeutics for conditions such as autoimmune diseases and certain types of cancer.

Further investigations into the safety and efficacy of 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide are currently underway, with preliminary results indicating a favorable toxicity profile. Researchers are also exploring its potential for combination therapy, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, the ongoing research on 2-1-(4-methoxybenzenesulfonyl)piperidin-2-yl-N-(pyridin-2-yl)methylacetamide (CAS: 941956-19-0) highlights its significant potential as a lead compound in drug discovery. Future studies will likely focus on advancing its clinical development and expanding its applications to a broader range of therapeutic areas.